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Compound of Interest

Compound Name:
4-Fluoro-2,3-

dimethylbenzaldehyde

Cat. No.: B112532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Fluoro-2,3-dimethylbenzaldehyde, a key building block in organic synthesis.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in drug discovery and development, offering readily accessible data and

representative experimental methodologies.

Core Properties and Data
4-Fluoro-2,3-dimethylbenzaldehyde is an aromatic aldehyde containing fluorine and two

methyl group substituents. Its specific substitution pattern makes it a valuable intermediate for

the synthesis of more complex molecules, particularly in the development of novel

pharmaceutical compounds and other specialty chemicals.

Quantitative Data Summary
The key quantitative data for 4-Fluoro-2,3-dimethylbenzaldehyde are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Molecular Weight 152.17 g/mol [1][2][3]

Molecular Formula C₉H₉FO [1][2][4]

CAS Number 363134-37-6 [1][4][5]

Purity Specification ≥98% [4]

Storage Conditions
Room temperature, sealed in

dry
[2][4]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 4-Fluoro-2,3-
dimethylbenzaldehyde are not readily available in the public domain, a general methodology

for the preparation and characterization of substituted benzaldehydes can be described. The

following protocols are representative and should be adapted and optimized for specific

laboratory conditions and safety procedures.

General Synthesis of a Substituted Benzaldehyde
(Illustrative)
The synthesis of aromatic aldehydes can often be achieved through the oxidation of the

corresponding benzyl alcohol. A common and relatively mild oxidizing agent for this

transformation is Pyridinium chlorochromate (PCC).

Materials:

Precursor benzyl alcohol (e.g., 4-Fluoro-2,3-dimethylbenzyl alcohol)

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Sodium bicarbonate (NaHCO₃) solution
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Magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve the precursor benzyl alcohol in anhydrous DCM in a round-bottom flask equipped

with a magnetic stir bar.

Add PCC to the solution in one portion. The amount of PCC should be in slight molar excess

(e.g., 1.5 equivalents).

Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, dilute the reaction mixture with DCM and pass it through a short plug of

silica gel to remove the chromium salts.

Wash the organic layer with a saturated NaHCO₃ solution, followed by brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure.

The crude product can be further purified by column chromatography on silica gel to yield the

pure aldehyde.

Quality Control and Analysis
The purity and identity of the synthesized 4-Fluoro-2,3-dimethylbenzaldehyde can be

confirmed using standard analytical techniques.

Instrumentation:

Nuclear Magnetic Resonance (NMR) Spectrometer

Gas Chromatography-Mass Spectrometry (GC-MS)

High-Performance Liquid Chromatography (HPLC)
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General Analytical Workflow:

NMR Spectroscopy: Dissolve a small sample of the compound in a deuterated solvent (e.g.,

CDCl₃). Acquire ¹H NMR and ¹³C NMR spectra to confirm the chemical structure. The

number of signals, their chemical shifts, and coupling patterns should be consistent with the

structure of 4-Fluoro-2,3-dimethylbenzaldehyde.

GC-MS: Prepare a dilute solution of the sample in a volatile organic solvent. Inject the

sample into the GC-MS system to determine the purity and confirm the molecular weight of

the compound from the mass spectrum.

HPLC: For quantitative purity analysis, develop a suitable HPLC method. This typically

involves selecting an appropriate column and mobile phase to achieve good separation of

the main compound from any impurities. The purity is determined by the relative peak area.

Logical and Experimental Workflows
The following diagrams illustrate the logical flow of processes in chemical synthesis and

analysis.
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Caption: A generalized workflow for chemical synthesis.
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Caption: A typical workflow for analytical quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112532#4-fluoro-2-3-dimethylbenzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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